Adapted MLP-Mixer network based on crossbar arrays of fast and multilevel switching (Co–Fe–B)x(LiNbO3)100−x nanocomposite memristors†

Nanoscale Horizons Pub Date: 2023-12-14 DOI: 10.1039/D3NH00421J

Abstract

MLP-Mixer based on multilayer perceptrons (MLPs) is a novel architecture of a neuromorphic computing system (NCS) introduced for image classification tasks without convolutional layers. Its software realization demonstrates high classification accuracy, although the number of trainable weights is relatively low. One more promising way of improving the NCS performance, especially in terms of power consumption, is its hardware realization using memristors. Therefore, in this work, we proposed an NCS with an adapted MLP-Mixer architecture and memristive weights. For this purpose, we used a passive crossbar array of (Co–Fe–B)x(LiNbO3)100−x memristors. Firstly, we studied the characteristics of such memristors, including their minimal resistive switching time, which was extrapolated to be in the picosecond range. Secondly, we created a fully hardware NCS with memristive weights that are capable of classification of simple 4-bit vectors. The system was shown to be robust to noise introduction in the input patterns. Finally, we used experimental memristive characteristics to simulate an adapted MLP-Mixer architecture that demonstrated a classification accuracy of (94.7 ± 0.3)% on the Modified National Institute of Standards and Technology (MNIST) dataset. The obtained results are the first steps toward the realization of memristive NCS with a promising MLP-Mixer architecture.

Graphical abstract: Adapted MLP-Mixer network based on crossbar arrays of fast and multilevel switching (Co–Fe–B)x(LiNbO3)100−x nanocomposite memristors
Adapted MLP-Mixer network based on crossbar arrays of fast and multilevel switching (Co–Fe–B)x(LiNbO3)100−x nanocomposite memristors†
Recommended Literature
Nanoscale Horizons
Journal Name：Nanoscale Horizons
Research Products